Cas no 2097924-14-4 (6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• CAS No: 2097924-14-4
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 5461681
• Update Time: 2025-05-20

6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• 6-cyclopropyl-2-[[1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl]methyl]pyridazin-3-one
• 6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C19H29N3O3/c23-18-4-3-17(16-1-2-16)20-22(18)13-15-5-9-21(10-6-15)14-19(24)7-11-25-12-8-19/h3-4,15-16,24H,1-2,5-14H2
• InChI Key： TUFFMRKDWLUGCW-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)CN1CCC(CN2C(C=CC(C3CC3)=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 556
• XLogP3: 0.6
• Topological Polar Surface Area: 65.4

Additional information on 6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2097924-14-4 and Product Name: 6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

The compound with the CAS number 2097924-14-4 and the product name 6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including cyclopropyl, piperidine, and dihydropyridazine moieties, makes this molecule a promising candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel heterocyclic compounds due to their diverse biological properties. Among these, dihydropyridazines have been particularly studied for their potential applications in treating various diseases, including cardiovascular disorders and inflammatory conditions. The structural features of 6-Cyclopropyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one contribute to its unique chemical profile, which may enhance its binding affinity and selectivity towards target enzymes and receptors.

The cyclopropyl group in the molecule is known to influence the conformational flexibility and electronic properties of the compound. This structural element can play a crucial role in modulating the interactions between the molecule and biological targets. Additionally, the piperidine ring is a common pharmacophore in many drugs due to its ability to form stable hydrogen bonds with biological molecules. The presence of the 1-(4-hydroxyoxan-4-yl)methyl] substituent adds another layer of complexity, potentially influencing both the solubility and bioavailability of the compound.

Recent studies have highlighted the importance of dihydropyridazine derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The 6-Cyclopropyl-2-( {1-[ (4-hydroxyoxan - 4 - yl) methyl] piperidin - 4 - yl } methyl) - 2 , 3 - dihydropyridazin - 3 - one molecule is no exception and has been investigated for its potential therapeutic effects. Preliminary experiments suggest that this compound may interfere with key enzymatic pathways involved in disease progression.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to access complex structures like this one with greater ease. The introduction of functional groups such as hydroxymethyl and piperidine moieties requires precise control over reaction conditions to avoid unwanted side products.

In terms of pharmacological activity, 6-Cyclopropyl - 2 - ( {1 - [( 4 - hydroxyoxan - 4 - yl) methyl] piperidin - 4 - yl } methyl) - 2 , 3 - dihydropyridazin - 3 - one has shown promise in preclinical studies. Researchers have observed that it can modulate certain signaling pathways by binding to specific targets. This binding affinity is critical for developing drugs that can effectively treat various conditions without causing significant side effects.

The compound's solubility profile is another important factor to consider in drug development. Poor solubility can limit bioavailability and therapeutic efficacy. Fortunately, the structural features of this molecule may enhance its solubility in both water and organic solvents, making it more amenable for formulation into various drug delivery systems.

Future research on 6-Cyclopropyl - 2 - ( {1 - [( 4 - hydroxyoxan - 4 - yl) methyl] piperidin - 4 - yl } methyl) - 2 , 3 - dihydropyridazin - 3 - one will focus on elucidating its mechanism of action and optimizing its pharmacokinetic properties. By understanding how this compound interacts with biological targets at a molecular level, scientists can design more effective derivatives with improved therapeutic profiles.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of drug discovery and development builds upon previous knowledge and advancements in science. Compounds like 6-Cyclopropyl -- ( {1-[ ( 4 -- hydroxyoxan -- 4 -- yl) -- methyl] piperidin -- 4 -- yl } -- methyl) -- 2 ,-- dihydropyridazin--3--one serve as valuable tools for exploring new therapeutic avenues and improving existing treatments.

In conclusion,6-Cyclopropyl--( {1-[ ( 4 -- hydroxyoxan--4-- yl) -- methyl] piperidin--4-- yl }--methyl)--2 ,--dihydropyridazin--3--one represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery programs aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely that it will play an important role in developing next-generation therapeutics.